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Compound of Interest

Compound Name: Nickel-58

Cat. No.: B083857

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of
Nickel-58. Given that Nickel-58 is a stable, non-radioactive isotope of nickel, the primary
hazards are chemical and physical, not radiological. The following procedures are designed to
mitigate risks associated with the handling of fine metallic powders, including potential
carcinogenicity, skin sensitization, and flammability.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye
contact. The primary risks associated with nickel powder are respiratory irritation, allergic skin
reactions, and potential long-term health effects from inhalation.

Minimum PPE Requirements:

o Respiratory Protection: A NIOSH-approved respirator is essential. For weighing and handling
of powders, a full-facepiece respirator with N100, R100, or P100 filters is recommended.[1]
At any detectable concentration above the NIOSH Recommended Exposure Limit (REL), a
self-contained breathing apparatus (SCBA) with a full facepiece operated in pressure-
demand or other positive-pressure mode is required.

e Hand Protection: Wear impermeable gloves to prevent skin contact.[2] Nitrile gloves are a
suitable option for handling nickel and its salts.[3] For prolonged contact or immersion,
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heavyweight butyl rubber or neoprene gloves should be considered. Always consult the
glove manufacturer's chemical resistance guide for specific applications.

o Eye and Face Protection: Tightly sealed safety goggles or a full-face respirator should be
worn to protect against airborne particles.[4]

o Body Protection: A lab coat, closed-toe shoes, and additional protective clothing are
required.[4] For tasks with a high potential for dust generation, disposable coveralls are
recommended.

Quantitative Exposure Limits and Physical Data

Adherence to established occupational exposure limits is crucial for personnel safety. The
following table summarizes key quantitative data for nickel metal powder.

Parameter Value Reference

NIOSH Recommended

Exposure Limit (REL) 0.015 mg/m? (TWA) [11[5][6]

OSHA Permissible Exposure

Limit (PEL) 1 mg/me (TWA) [11[51061[7]

ACGIH Threshold Limit Value 1.5 mg/m? (TWA, inhalable

(TLV) - Elemental particulate matter)

[2]7]

Immediately Dangerous to Life

or Health (IDLH) 10 mg/ms (as N) BIelL7]
Molecular Weight 58.7 g/mol [1][5]
Melting Point 2831°F (1555°C) [1][5]
Boiling Point 5139°F (2837°C) [1][5]

Combustible solid as a

Flammability powder.[1][5]
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Experimental Protocol: Weighing and Dispensing
Nickel-58 Powder

This protocol outlines the steps for safely weighing and dispensing Nickel-58 powder in a
laboratory setting.

Materials:
» Nickel-58 powder in a sealed container
» Analytical balance
¢ Weighing paper or boat
e Spatula (non-metallic, to avoid potential reactions)
» Waste container for contaminated materials
o Appropriate PPE (as specified above)
Procedure:
e Preparation:
o Ensure the work area is clean and free of clutter.
o Verify that the chemical fume hood or powder weighing station is functioning correctly.[8]
o Don all required personal protective equipment.
o Place all necessary materials inside the fume hood or weighing station before starting.
» Weighing:
o Carefully open the container of Nickel-58 powder inside the fume hood.

o Use a clean, non-metallic spatula to transfer the desired amount of powder to the weighing
paper or boat on the analytical balance.
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o Avoid creating dust clouds by handling the powder gently.[2]

o If using a fume hood, be mindful that high airflow can disturb fine powders.[8]

» Dispensing and Cleanup:

o

Once the desired amount is weighed, securely close the primary container of Nickel-58
powder.

o Transfer the weighed powder to the designated reaction vessel or container.

o Carefully wipe down the spatula, weighing paper, and any contaminated surfaces with a
damp cloth or towel to avoid generating airborne dust.

o Dispose of all contaminated disposable materials (e.g., gloves, weighing paper, wipes) in a
clearly labeled hazardous waste container.

Operational and Disposal Plans

A systematic approach to the entire lifecycle of handling Nickel-58, from acquisition to
disposal, is essential for maintaining a safe laboratory environment.

Logical Workflow for Safe Handling
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Caption: Workflow for handling Nickel-58 powder.

Decision-Making for PPE Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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